Cas no 1806783-29-8 (Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate)
Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate
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- Inchi: 1S/C10H7BrF5NO3/c1-19-9(18)6-4(2-11)8(20-10(14,15)16)17-3-5(6)7(12)13/h3,7H,2H2,1H3
- InChI Key: HSCAVMDGBHXRCZ-UHFFFAOYSA-N
- SMILES: BrCC1C(=NC=C(C(F)F)C=1C(=O)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 341
- XLogP3: 3.4
- Topological Polar Surface Area: 48.4
Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029081371-1g |
Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate |
1806783-29-8 | 97% | 1g |
$1,549.60 | 2022-03-31 |
Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate
Comprehensive Overview of Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806783-29-8)
Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806783-29-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, difluoromethyl, and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable asset in modern organic chemistry, particularly in the development of novel therapeutics and crop protection agents.
The growing interest in fluorinated compounds and heterocyclic chemistry has propelled the demand for Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate. Researchers are increasingly exploring its potential in drug discovery, where fluorinated pyridines are known to enhance bioavailability and metabolic stability. Additionally, its CAS No. 1806783-29-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemical synthesis.
One of the key applications of this compound lies in its role as a building block for active pharmaceutical ingredients (APIs). The presence of multiple reactive sites, such as the bromomethyl group, allows for versatile derivatization, enabling the creation of targeted molecules with improved efficacy. This aligns with the current trend in precision medicine, where tailored compounds are designed to address specific biological pathways.
In the agrochemical sector, Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate is investigated for its potential to develop next-generation pesticides and herbicides. The difluoromethyl and trifluoromethoxy moieties are particularly valued for their ability to modulate the physicochemical properties of agrochemicals, enhancing their environmental compatibility and target specificity. This addresses the rising demand for sustainable agriculture solutions.
From a synthetic perspective, the compound's CAS No. 1806783-29-8 is often associated with cross-coupling reactions and nucleophilic substitutions, which are pivotal in constructing complex molecular architectures. Its compatibility with modern catalytic systems and green chemistry principles further underscores its utility in industrial applications. Researchers are also exploring its use in click chemistry and bioconjugation, expanding its scope beyond traditional synthetic routes.
The safety and handling of Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate are subjects of ongoing study, with emphasis on laboratory best practices and regulatory compliance. While not classified as a hazardous material, proper storage and handling protocols are recommended to ensure optimal stability and performance. This aligns with the broader industry focus on chemical safety and responsible innovation.
In conclusion, Methyl 3-(bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806783-29-8) represents a versatile and high-value compound in contemporary chemical research. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its unique structural features and reactivity. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing molecular design and sustainable chemistry.
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